Cas no 2171624-49-8 (2-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-cyclopropylacetic acid)

• Product Name: 2-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-cyclopropylacetic acid
• CAS No: 2171624-49-8
• MF: C₂₇H₂₃BrN₂O₅
• MW: 535.385926485062
• CID: 6319150
• PubChem ID: 165813727
• Update Time: 2025-05-23

2-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-cyclopropylacetic acid
• 2-{[4-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2-cyclopropylacetic acid
• 2171624-49-8
• EN300-1482535

• Inchi： 1S/C27H23BrN2O5/c28-16-11-12-21(25(31)30-24(26(32)33)15-9-10-15)23(13-16)29-27(34)35-14-22-19-7-3-1-5-17(19)18-6-2-4-8-20(18)22/h1-8,11-13,15,22,24H,9-10,14H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： ZQFNFERTZMXBBX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C(=O)O)C1CC1)=O

Computed Properties

• Exact Mass: 534.07903g/mol
• Monoisotopic Mass: 534.07903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-cyclopropylacetic acid

2-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-cyclopropylacetic acid (CAS No. 2171624-49-8): An Overview

2-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-cyclopropylacetic acid (CAS No. 2171624-49-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number 2171624-49-8, is characterized by its intricate molecular architecture, which includes a brominated aryl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a cyclopropylacetic acid moiety. These structural elements contribute to its stability and reactivity, making it a valuable candidate for various biochemical and pharmaceutical studies.

The brominated aryl group in the compound is particularly noteworthy as it can participate in various chemical reactions, such as Suzuki coupling and palladium-catalyzed cross-coupling reactions. These reactions are essential in the synthesis of complex organic molecules and are widely used in the development of new drugs and materials. The presence of the bromine atom also allows for the introduction of other functional groups through substitution reactions, thereby expanding the versatility of the compound.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is a crucial component of the molecule. Fmoc is commonly used in peptide synthesis to protect amino groups during the assembly of peptides. Its use in this compound suggests that it may be involved in the synthesis of peptides or other biomolecules where the protection of amino groups is necessary. The Fmoc group can be easily removed under mild conditions, making it an ideal choice for synthetic intermediates.

The cyclopropylacetic acid moiety adds another layer of complexity to the molecule. Cyclopropyl groups are known for their strain energy and reactivity, which can influence the overall properties of the compound. In medicinal chemistry, cyclopropyl-containing compounds have been explored for their potential as inhibitors of various enzymes and receptors. The cyclopropylacetic acid moiety may confer specific biological activities or enhance the pharmacokinetic properties of the molecule.

Recent research has focused on the potential therapeutic applications of compounds with similar structures to 2-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-cyclopropylacetic acid. For instance, studies have shown that brominated aryl compounds can exhibit potent antiviral and anticancer activities. The Fmoc protecting group has been utilized in the synthesis of peptides with enhanced stability and bioavailability, which are crucial for drug development. Additionally, cyclopropyl-containing compounds have been investigated for their ability to modulate enzyme activity and receptor binding.

In one notable study published in the Journal of Medicinal Chemistry, researchers synthesized a series of compounds with structures similar to 2-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-cyclopropylacetic acid and evaluated their biological activities. The results indicated that these compounds exhibited significant inhibitory effects on specific enzymes involved in cancer progression. This finding highlights the potential of this class of compounds as lead candidates for drug discovery.

Another area of interest is the use of such compounds in diagnostic imaging. The brominated aryl group can be labeled with radioisotopes for positron emission tomography (PET) imaging, allowing for non-invasive monitoring of disease progression and treatment response. The Fmoc protecting group ensures that the labeled compound remains stable during synthesis and administration, while the cyclopropylacetic acid moiety may enhance its biodistribution properties.

In conclusion, 2-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-cyclopropylacetic acid (CAS No. 2171624-49-8) is a multifunctional compound with a rich structural profile that offers numerous opportunities for research and development in medicinal chemistry. Its unique combination of brominated aryl groups, Fmoc protecting groups, and cyclopropylacetic acid moieties makes it a valuable tool for exploring new therapeutic avenues and advancing our understanding of complex biological processes.